Rationally designed conjugated microporous polymers for efficient photocatalytic chemical transformations of isocyanides†
Catalysis Science & Technology Pub Date: 2022-09-08 DOI: 10.1039/D2CY01393B
Abstract
Due to the versatile synthetic utility of isocyanides, great efforts have been made to develop metal-free, mild and effective catalytic systems for chemical transformations of isocyanides. In this work, a photocatalytical N–H insertion like reaction of isocyanides promoted by click-based conjugated microporous polymers (CMPs) is reported for the first time. We prepared three 1,2,3-triazole-based CMPs (Ta-Ths) via click reactions of 1,3,5-triethynylbenzene with 2,5-bis(4-azidophenyl)thiophene, 2-(3-azidophenyl)-5-(4-azidophenyl)thiophene and 2,5-bis(3-azidophenyl)thiophene, respectively. The polymers with distinct photoelectronic properties are obtained to effectively catalyze the visible light-driven N–H insertion like reaction between amines and isocyanides. In contrast, the S–H insertion of thiols with isocyanides was not detected at all under similar reaction conditions, instead thiocarbamates were obtained. As a heterogeneous photocatalyst, the polymer has also shown good reusability after recycling five times without a significant activity loss.
Recommended Literature
- [1] Improving the electrical properties of carbon nanotubes with interhalogen compounds
- [2] Control of oxygen vacancies in ZnO nanorods by annealing and their influence on ZnO/PEDOT:PSS diode behaviour†
- [3] Is Pbam-32 thermodynamically stable compared with diamond and graphite under variable pressure and temperature conditions?†
- [4] Co-operative transitions of responsive-polymer coated gold nanoparticles; precision tuning and direct evidence for co-operative aggregation†
- [5] Effect of functionalization on the interfacial binding energy of carbon nanotube/nylon 6 nanocomposites: a molecular dynamics study
- [6] Contents list
- [7] Perylene diimide-based cathode interfacial materials: adjustable molecular structures and conformation, optimized film morphology, and much improved performance of non-fullerene polymer solar cells†
- [8] Assessment of theoretical prediction of the NMR shielding tensor of 195PtClxBr6−x2− complexes by DFT calculations: experimental and computational results†
- [9] Multi-site functional cathode interlayers for high-performance binary organic solar cells†
- [10] Synthesis of functionalized imidazolidine-2-thiones via NHC/base-promoted aza-benzoin/aza-acetalization domino reactions†
